Cas no 1517990-29-2 (3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1517990-29-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4603557
• Update Time: 2025-06-07

3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-PROPIONYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-propanoylpyrrolidine-1-carboxylate
• 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H21NO3/c1-5-10(14)9-6-7-13(8-9)11(15)16-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： QXPODYGRSAPFDR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6

Additional information on 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1517990-29-2)

3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by the chemical identifier CAS No. 1517990-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both propionyl and tert-butyl ester functional groups in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further investigation in medicinal chemistry.

The structure of 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester features a pyrrolidine ring substituted at the 3-position with a propionyl group, while the 1-position is protected by a tert-butyl ester. This configuration not only enhances the stability of the molecule during storage and handling but also provides specific sites for chemical modification, enabling its use in multi-step synthetic pathways. The tert-butyl ester group, in particular, is a common protective group in organic synthesis, facilitating selective reactions while maintaining the integrity of other functional moieties within the molecule.

In recent years, there has been growing interest in pyrrolidine derivatives due to their reported pharmacological activities. Studies have demonstrated that compounds containing the pyrrolidine scaffold exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and neuroprotective properties. The propionyl group attached to the pyrrolidine ring is known to influence the pharmacokinetic behavior of the molecule, potentially enhancing its bioavailability and metabolic stability. This makes 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester a compelling candidate for further exploration in drug discovery programs.

One of the most intriguing aspects of this compound is its potential role as a key intermediate in the synthesis of more complex pharmaceutical agents. The versatility of its molecular framework allows for selective functionalization at multiple sites, enabling chemists to design novel molecules with tailored biological activities. For instance, the removal of the tert-butyl ester can yield a reactive carboxylic acid group, which can be further modified through amide bond formation or other conjugation strategies. Such modifications are crucial in developing targeted therapies for various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyrrolidines in drug development. Researchers have been particularly interested in leveraging the structural diversity of these molecules to overcome challenges associated with drug resistance and side effects. The synthetic accessibility of 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester makes it an attractive building block for generating libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead candidates for further optimization.

The biological activity of this compound has been explored in several preclinical studies. While comprehensive clinical data is still limited, preliminary findings suggest that derivatives of this molecule may possess therapeutic potential in areas such as central nervous system (CNS) disorders and metabolic diseases. The propionyl group, known for its ability to modulate enzyme activity and signal transduction pathways, may contribute significantly to these effects. Additionally, the tert-butyl ester protection ensures that reactive sites are maintained until they are strategically activated during later stages of drug development.

In terms of synthetic methodologies, 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester can be synthesized through various routes, including condensation reactions between propionaldehyde derivatives and appropriate pyrrolidine precursors followed by esterification. Advances in catalytic systems have also enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining or enhancing productivity.

The pharmaceutical industry continues to invest heavily in exploring novel molecular scaffolds like pyrrolidines due to their proven track record in drug development. Companies are particularly interested in compounds that can be easily modified to target specific disease mechanisms without eliciting significant off-target effects. The versatility of 3-Propionyl-pyrrolidine-1-carboxylic acid tert-butyl ester as an intermediate makes it a valuable asset in such endeavors.

Looking ahead, future research on this compound may focus on optimizing its synthetic routes for scalability and cost-effectiveness, as well as investigating its potential applications in emerging therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable drug candidates. The continued exploration of heterocyclic compounds like pyrrolidines holds promise for addressing unmet medical needs through innovative chemical solutions.